Cas no 947163-76-0 (5-(4-Chlorophenoxy)-1,3-dihydro-1-hydroxy-2,1-benzoxaborole)

• Product Name: 5-(4-Chlorophenoxy)-1,3-dihydro-1-hydroxy-2,1-benzoxaborole
• CAS No: 947163-76-0
• MF: C₁₃H₁₀BClO₃
• MW: 260.480702877045
• CID: 2107362
• Update Time: 2023-08-03

5-(4-Chlorophenoxy)-1,3-dihydro-1-hydroxy-2,1-benzoxaborole Chemical and Physical Properties

Names and Identifiers

• 5-(4-chlorophenoxy)-1,3-dihydro-1-hydroxy-2,1-Benzoxaborole
• 5-(4-Chlorophenoxy)-1,3-dihydro-1-hydroxy-2,1-benzoxaborole

• Inchi： 1S/C13H10BClO3/c15-10-1-3-11(4-2-10)18-12-5-6-13-9(7-12)8-17-14(13)16/h1-7,16H,8H2
• InChI Key： DHSMLLHHRFGAHS-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)OC1C=CC2B(O)OCC=2C=1

Computed Properties

• Exact Mass: 260.041
• Monoisotopic Mass: 260.041
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 283
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 38.7

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Diarylethers
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ethers Diarylethers